Cas no 63463-27-4 (4,7-Dihydroxyquinoline-3-carboxylic acid)

4,7-Dihydroxyquinoline-3-carboxylic acid Properties

Names and Identifiers

• 4,7-Dihydroxyquinoline-3-carboxylic acid
• 4,7-dihydroxy-3-Quinolinecarboxylic acid
• 7-hydroxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• 7-hydroxy-4-oxo-1H-quinoline-3-carboxylic acid
• 4,7-Dihydroxychinolin-3-carbonsaeure
• AC1NTMKM
• ACT10430
• ANW-62626
• CHEMBL138027
• CTK5B9340
• NSC306962
• 63463-27-4
• NSC 306962
• DTXSID20212885
• BDBM50404707
• SB71128
• 4,7-Dihydroxyquinoline-3-carboxylicacid
• DA-19496
• +Expand

• MDL： MFCD22376721
• InChIKey： KSGSZGACXQALEU-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H7NO4/c12-5-1-2-6-8(3-5)11-4-7(9(6)13)10(14)15/h1-4,12H,(H,11,13)(H,14,15)
• SMILES： C1=CC2=C(C=C1O)NC=C(C2=O)C(=O)O

Computed Properties

• Exact Mass: 205.03751
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 205.03750770g/mol
• Heavy Atom Count: 15
• Complexity: 336
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• LogP: 1.34420
• PSA: 86.63